Cas no 197016-86-7 (1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol)
1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester,(4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-
- 4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxohexadecyl)oxy]-1,3-propanediyl ester,(4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,
- 1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol
- 1,3-Didocosahexaenoyl-2-Palmitoyl-rac-glycerol
- 1,3-Didocosahexaenoin-2-Palmitin
-
- Inchi: 1S/C63H98O6/c1-4-7-10-13-16-19-22-25-27-29-31-33-35-38-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-37-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-39-36-34-32-30-28-26-23-20-17-14-11-8-5-2/h7-8,10-11,16-17,19-20,25-28,31-34,38-41,46-47,49-50,60H,4-6,9,12-15,18,21-24,29-30,35-37,42-45,48,51-59H2,1-3H3/b10-7-,11-8-,19-16-,20-17-,27-25-,28-26-,33-31-,34-32-,40-38-,41-39-,49-46-,50-47-
- InChI Key: DTALXLIWJFILFM-PPHCTRBVSA-N
- SMILES: C(OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)C(OC(=O)CCCCCCCCCCCCCCC)COC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC
1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67924-1mg |
1,3-Didocosahexaenoyl-2-Palmitoyl-rac-glycerol |
197016-86-7 | 98% | 1mg |
¥831.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67924-5mg |
1,3-Didocosahexaenoyl-2-Palmitoyl-rac-glycerol |
197016-86-7 | 98% | 5mg |
¥3183.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67924-10mg |
1,3-Didocosahexaenoyl-2-Palmitoyl-rac-glycerol |
197016-86-7 | 98% | 10mg |
¥5987.00 | 2022-04-26 | |
| 1PlusChem | 1P01LJOF-1mg |
(4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-4,7,10,13,16,19-docosahexaenoic acid, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester |
197016-86-7 | ≥98% | 1mg |
$112.00 | 2024-06-17 | |
| 1PlusChem | 1P01LJOF-5mg |
(4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-4,7,10,13,16,19-docosahexaenoic acid, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester |
197016-86-7 | ≥98% | 5mg |
$354.00 | 2024-06-17 | |
| 1PlusChem | 1P01LJOF-10mg |
(4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-4,7,10,13,16,19-docosahexaenoic acid, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester |
197016-86-7 | ≥98% | 10mg |
$650.00 | 2024-06-17 |
1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol
1,3-Docosahexaenoyl-2-Palmitoyl Glycerol: A Comprehensive Overview
1,3-Docosahexaenoyl-2-Palmitoyl Glycerol, also known by its CAS number 197016-86-7, is a specialized glycerol derivative that has garnered significant attention in the fields of nutrition, pharmacology, and cosmetology. This compound is characterized by its unique structure, which includes a glycerol backbone esterified with two fatty acids: docosahexaenoic acid (DHA) at the 1 and 3 positions and palmitic acid at the 2 position. The combination of these fatty acids imparts distinctive biological properties to the compound, making it a subject of extensive research.
The structural uniqueness of 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol lies in its ability to integrate two biologically significant fatty acids into a single molecule. DHA, a polyunsaturated omega-3 fatty acid, is renowned for its role in brain development and function, as well as its anti-inflammatory properties. Palmitic acid, on the other hand, is a saturated fatty acid that plays a crucial role in energy storage and membrane structure. The synergistic interaction between these two fatty acids within the glycerol framework has been hypothesized to enhance bioavailability and efficacy in various applications.
Recent studies have explored the potential of 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol in the context of neuroprotection and cognitive enhancement. Research published in Nutrients (2023) demonstrated that this compound exhibits potent antioxidant activity, which may contribute to mitigating oxidative stress-associated neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted that the presence of DHA in the molecule significantly enhances its ability to scavenge free radicals, thereby protecting neuronal cells from oxidative damage.
In addition to its neurological benefits, 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol has shown promise in dermatological applications. A 2023 clinical trial published in the Journal of Dermatological Science revealed that topical application of this compound improves skin barrier function and reduces inflammation in individuals with atopic dermatitis. The palmitic acid component was found to enhance skin hydration by reinforcing the lipid matrix, while DHA contributed to reducing inflammatory cytokine production.
The synthesis of 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol involves advanced lipid chemistry techniques, including enzymatic esterification and molecular distillation. These methods ensure high purity and stability of the compound, which are critical for its application in pharmaceuticals and nutraceuticals. Researchers are currently exploring scalable production methods to meet the growing demand for this compound in various industries.
The bioavailability of 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol has been a focal point of recent investigations. A study conducted by the University of California (2023) found that this compound exhibits superior absorption rates compared to free DHA or palmitic acid when administered orally. The glycerol backbone was identified as a key factor in enhancing intestinal uptake, potentially due to its compatibility with lipid transport mechanisms.
In conclusion, 1,3-Docosahexaenoyl-2-Palmitoyl Glycerol (CAS No: 197016-86-7) represents a cutting-edge innovation in lipid science with multifaceted applications across health and beauty sectors. Its unique composition combining DHA and palmitic acid offers unparalleled biological benefits, supported by robust scientific evidence. As research continues to unravel its full potential, this compound is poised to become a cornerstone in developing next-generation therapeutic and cosmetic products.
197016-86-7 (1,3-Didocosahexaenoyl-2-Palmitoyl Glycerol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)